N-{[1-(4-chlorophenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amino}-2-naphthylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{[1-(4-chlorophenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amino}-2-naphthylacetamide” is a compound that belongs to the pyrazolo[3,4-d]pyrimidine class . This class of compounds has been synthesized and evaluated for their anticancer activity against various human tumor cell lines . The compound has shown significant anticancer activity, with superior cytotoxic activities against certain cell lines .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidines involves a series of chemical reactions . The process typically involves the use of a catalyst and various reactants to form the desired compound . The exact synthesis process for “this compound” is not explicitly mentioned in the retrieved papers.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of pyrazolo[3,4-d]pyrimidines are complex and involve multiple steps . The exact chemical reactions for the synthesis of “this compound” are not detailed in the retrieved papers.Scientific Research Applications
Antimicrobial and Anticancer Potential
A study by Hafez, El-Gazzar, and Al-Hussain (2016) on similar pyrazole derivatives reported significant antimicrobial and anticancer activities. Compounds related to N-{[1-(4-chlorophenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amino}-2-naphthylacetamide exhibited higher anticancer activity than the reference drug doxorubicin and showed good to excellent antimicrobial activity. This suggests potential applications in treating infections and cancer (Hafez, El-Gazzar, & Al-Hussain, 2016).
Antitumor Activities
Ahmed, Mohamed, Ahmed, and Ahmed (2009) synthesized derivatives that demonstrated potent antitumor cytotoxic activity in vitro using different human cancer cell lines. This indicates the possibility of utilizing such compounds, including this compound, in cancer research and therapy (Ahmed et al., 2009).
Adenosine Receptor Affinity
Research by Harden, Quinn, and Scammells (1991) on pyrazolo[3,4-d]pyrimidines, which are analogues to the compound , revealed their affinity for A1 adenosine receptors. This suggests the potential use of these compounds in neurological studies and treatments (Harden, Quinn, & Scammells, 1991).
Herbicidal Activity
A study by Luo, Zhao, Zheng, and Wang (2017) on pyrazolo[3,4-d]pyrimidine-4-one derivatives, related to the compound of interest, showed good herbicidal activities against certain plants. This indicates potential applications in agricultural sciences (Luo, Zhao, Zheng, & Wang, 2017).
Antibacterial Evaluation
Research by Azab, Youssef, and El-Bordany (2013) involved the synthesis of new heterocyclic compounds containing a sulfonamido moiety, demonstrating high antibacterial activities. This research indicates the potential use of similar compounds, including this compound, in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Properties
IUPAC Name |
N'-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-2-naphthalen-1-ylacetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClN6O/c24-17-8-10-18(11-9-17)30-23-20(13-27-30)22(25-14-26-23)29-28-21(31)12-16-6-3-5-15-4-1-2-7-19(15)16/h1-11,13-14H,12H2,(H,28,31)(H,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIFXYBNFWGERK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NNC3=C4C=NN(C4=NC=N3)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.